Dimethyl 2,2'-(9,9',10,10'-tetrahydroxy-7,7'-dimethoxy-1,1'-dioxo-3,3',4,4'-tetrahydro-[6,6'-binaphtho[2,3-c]pyran]-3,3'-diyl)diacetate

• Molecular Formula: C34H30O14
• Molecular Weight: 662.6 g/mol
• IUPAC Name: methyl 2-[6-[9,10-dihydroxy-7-methoxy-3-(2-methoxy-2-oxoethyl)-1-oxo-3,4-dihydrobenzo[g]isochromen-6-yl]-9,10-dihydroxy-7-methoxy-1-oxo-3,4-dihydrobenzo[g]isochromen-3-yl]acetate
• InChI: InChI=1S/C34H30O14/c1-43-21-11-19(35)27-17(7-13-5-15(9-23(37)45-3)47-33(41)25(13)31(27)39)29(21)30-18-8-14-6-16(10-24(38)46-4)48-34(42)26(14)32(40)28(18)20(36)12-22(30)44-2/h7-8,11-12,15-16,35-36,39-40H,5-6,9-10H2,1-4H3
• InChI Key: GMCZVCXZGZGZPX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C(=C1)O)C(=C3C(=C2)CC(OC3=O)CC(=O)OC)O)C4=C(C=C(C5=C4C=C6CC(OC(=O)C6=C5O)CC(=O)OC)O)OC

Description

Dimethyl 2,2'-(9,9',10,10'-tetrahydroxy-7,7'-dimethoxy-1,1'-dioxo-3,3',4,4'-tetrahydro-[6,6'-binaphtho[2,3-c]pyran]-3,3'-diyl)diacetate is a binaphthopyran resulting from the formal oxidative dimerisation at position 6 of two molecules of methyl (9,10-dihydroxy-7-methoxy-1-oxo-3,4-dihydro-1H-naphtho[2,3-c]pyran-3-yl)acetate. It is a binaphthopyran, a methyl ester, a polyketide, a ring assembly, an aromatic ether and a member of phenols.

Scientific Research Applications

Synthesis and Structural Elucidation

• The compound has been a subject of study for its intricate synthesis processes and the resulting structural properties. One study detailed a bidirectional synthesis route for a biologically active quinone using a similar structure, highlighting the complexity of synthesizing such compounds (Govender, Mmutlane, van Otterlo, & de Koning, 2007). Another research focused on the catalytic aerobic oxidative transformation of a phenolic derivative, showcasing the compound's reactive nature and potential for creating diverse molecular structures (Majumder & Majumder, 2010).

Biological Activities

• Investigations into the biological activities of related compounds have been carried out. For instance, nigerasperones A~C, compounds with similar structural features, were extracted from a marine alga-derived endophytic fungus and assessed for their antifungal and antioxidative properties, albeit with moderate activities (Zhang, Li, & Wang, 2007). This indicates a potential area of application for the subject compound in biological research and pharmaceutical developments.

Chemical Properties and Applications

• The chemical properties, such as the formation of stable crystalline structures and the presence of multiple functional groups, have been a point of interest. Research into 6,6'-Dimethoxygossypolone, a structurally related compound, delved into its crystalline structure, revealing intricate hydrogen bonding patterns and conformational details, important for understanding the compound's chemical behavior and potential applications in material science or catalysis (Zelaya, Stevens, & Dowd, 2010).